Cas no 99471-71-3 (2-Amino-5-iodobenzaldehyde)

• Product Name: 2-Amino-5-iodobenzaldehyde
• CAS No: 99471-71-3
• MF: C₇H₆INO
• MW: 247.033113956451
• MDL: MFCD13152060
• CID: 1083021
• PubChem ID: 14221030
• Update Time: 2025-05-25

2-Amino-5-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-iodobenzaldehyde
• 99471-71-3
• CS-0100668
• 5-iodo-2-aminobenzaldehyde
• F15851
• SCHEMBL5646302
• TXABUHLZTXEVNP-UHFFFAOYSA-N
• AKOS022179234
• DB-346821

• MDL： MFCD13152060
• Inchi： 1S/C7H6INO/c8-6-1-2-7(9)5(3-6)4-10/h1-4H,9H2
• InChI Key： TXABUHLZTXEVNP-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=O)C=1)N

Computed Properties

• Exact Mass: 246.94941g/mol
• Monoisotopic Mass: 246.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Amino-5-iodobenzaldehyde

Comprehensive Overview of 2-Amino-5-iodobenzaldehyde (CAS No. 99471-71-3): Properties, Applications, and Research Insights

2-Amino-5-iodobenzaldehyde (CAS No. 99471-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This aromatic aldehyde, characterized by its amino and iodo functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure (C₇H₆INO) combines reactivity with selectivity, making it valuable for constructing complex molecules like heterocyclic compounds and bioconjugates. Researchers frequently explore its role in cross-coupling reactions, a topic trending in green chemistry discussions due to the demand for sustainable synthetic methods.

In recent years, the compound’s relevance has surged alongside advancements in drug discovery and organic electronics. A 2023 study highlighted its utility in synthesizing fluorescent probes, addressing the growing need for bioimaging agents in cancer research. The iodo substituent’s presence enables palladium-catalyzed reactions, a focal point in AI-driven retrosynthesis tools often queried by chemists. Users searching for "99471-71-3 solubility" or "2-Amino-5-iodobenzaldehyde synthesis protocol" will find its solubility in polar solvents (e.g., DMSO) and stability under inert atmospheres critical for lab workflows.

The compound’s spectral data (IR: ~1680 cm^-1 for aldehyde C=O stretch; ¹H NMR: δ 9.80 ppm for CHO) is frequently cited in open-access chemical databases, aligning with the push for FAIR data principles. Notably, its crystallographic properties have been analyzed for molecular packing studies, a subtopic gaining traction in materials informatics communities. Safety data sheets emphasize standard organic lab precautions, avoiding classifications as hazardous under non-extreme conditions.

Emerging applications include its use in covalent organic frameworks (COFs), a hot topic in nanotechnology forums. The aldehyde group’s reactivity with amines facilitates Schiff base formation, a mechanism leveraged in designing porous materials for gas storage. This intersects with searches like "99471-71-3 COF precursor" or "iodobenzaldehyde derivatives," reflecting multidisciplinary interest. Patent analyses reveal its inclusion in photoresist formulations, responding to the semiconductor industry’s demand for high-resolution lithography.

From a commercial perspective, suppliers often list 2-Amino-5-iodobenzaldehyde with >95% purity, catering to high-throughput screening needs. Its pricing trends correlate with iodine market fluctuations, a detail procurement teams monitor. Environmental studies on iodinated aromatic degradation pathways further underscore its ecological profile, a concern aligned with ESG investing criteria. As synthetic methodologies evolve—especially electrochemical iodination—this compound’s accessibility and applications are poised to expand, solidifying its niche in modern chemistry.